Cas no 1805980-66-8 (3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide)

• Product Name: 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide
• CAS No: 1805980-66-8
• MF: C₇H₄F₂N₄O₄S
• MW: 278.192866325378
• CID: 4877550
• Update Time: 2025-05-20

3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide

• Inchi： 1S/C7H4F2N4O4S/c8-5(9)4-1-3(2-10)6(13(14)15)12-7(4)18(11,16)17/h1,5H,(H2,11,16,17)
• InChI Key： XQKUZNRTXWCOBT-UHFFFAOYSA-N
• SMILES： S(C1C(C(F)F)=CC(C#N)=C([N+](=O)[O-])N=1)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 476
• XLogP3: 0.3
• Topological Polar Surface Area: 151

Additional information on 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide

Introduction to 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide (CAS No. 1805980-66-8)

3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide (CAS No. 1805980-66-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This compound belongs to the nitropyridine class, which is well-documented for its role in medicinal chemistry. The presence of multiple functional groups, including a cyano group, a difluoromethyl group, a nitro group, and a sulfonamide moiety, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The sulfonamide moiety is particularly noteworthy as it is a common pharmacophore in drug discovery, known for its ability to enhance binding affinity and metabolic stability. In contrast, the difluoromethyl group is often incorporated into molecules to improve lipophilicity and metabolic resistance, while the cyano and nitro groups can serve as electron-withdrawing substituents that influence electronic properties and reactivity. The combination of these groups in 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide suggests a compound with multifaceted interactions that could be exploited for therapeutic applications.

Recent advancements in computational chemistry have enabled more precise predictions of the biological activity of such complex molecules. Studies have shown that nitropyridines can exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide may contribute to its potential as a lead compound in developing novel treatments for various diseases.

In the context of drug discovery, the cyano group can participate in hydrogen bonding interactions with biological targets, while the electron-withdrawing nature of both the nitro and cyano groups can modulate the reactivity of the molecule. Additionally, the difluoromethyl group can influence the conformational flexibility of the molecule, which may be critical for achieving optimal binding to biological targets. These structural features make 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide an attractive candidate for further investigation.

One area of particular interest is the use of this compound as a building block for more complex drug candidates. The sulfonamide group provides a site for derivatization via various chemical reactions, such as substitution or coupling reactions, allowing chemists to fine-tune its properties. For instance, replacing or modifying the difluoromethyl group could alter lipophilicity or metabolic stability, while changes to the cyano or nitro groups might affect binding affinity or selectivity.

The potential applications of 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide extend beyond pharmaceuticals into agrochemicals. Nitropyridines have been explored as intermediates in the synthesis of herbicides and fungicides due to their ability to interact with biological enzymes in plants. The unique combination of functional groups in this compound could make it a valuable precursor for developing environmentally friendly crop protection agents.

From a synthetic chemistry perspective, the preparation of 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide involves multi-step reactions that require careful optimization to ensure high yield and purity. The introduction of each functional group must be carefully controlled to avoid unwanted side reactions. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with greater efficiency and precision.

Recent studies have highlighted the importance of understanding the electronic properties of molecules like 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide in predicting their biological activity. Computational models can simulate how these molecules interact with biological targets at an atomic level, providing insights into their mechanism of action. Such simulations are crucial for guiding experimental efforts and reducing trial-and-error approaches in drug discovery.

The role of sulfonamides as antimicrobial agents is well-documented, and their incorporation into other molecular frameworks has led to several clinically used drugs. The presence of both sulfonamide and nitro groups in 3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide suggests potential antimicrobial activity, which has been explored in preliminary studies. While further research is needed to fully characterize its biological effects, these early findings are promising.

In conclusion,3-Cyano-5-(difluoromethyl)-2-nitropyridine-6-sulfonamide (CAS No. 1805980-66-8) represents an intriguing compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features—comprising a cyano group, difluoromethyl, nitro group, sulfonamide,—make it a versatile scaffold for further exploration. As computational methods continue to advance our understanding of molecular interactions, this compound will likely play an important role in developing novel therapeutics.